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An In-depth Technical Guide to 1-Chloro-2,2-difluoropropane (CAS 420-99-5)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-Chloro-2,2-difluoropropane,
CAS number 420-99-5. It is intended for researchers, scientists, and professionals in drug
development and synthetic chemistry who require detailed information on the properties,
handling, and application of this versatile halogenated compound.

Introduction and Strategic Importance

1-Chloro-2,2-difluoropropane is a halogenated organic compound belonging to the
hydrochlorofluorocarbon (HCFC) family, designated as HCFC-262ca.[1][2] Structurally, it
consists of a propane backbone with a chlorine atom at the C1 position and two fluorine atoms
at the C2 position.[3] While its classification as an HCFC carries environmental considerations
due to its ozone-depleting potential, its true value in the laboratory lies in its utility as a
specialized chemical intermediate.[4][5]
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The compound serves as a valuable electrophilic building block in advanced synthetic organic
chemistry.[6] The geminal difluoromethylene (-CF2) group is a critical motif in medicinal
chemistry, often used as a bioisostere for carbonyl or ether functionalities. Introducing this
group can significantly modulate a molecule's lipophilicity, metabolic stability, and binding
affinity, making 1-Chloro-2,2-difluoropropane a key reagent for developing novel
pharmacologically active compounds.[6]

Physicochemical and Computed Properties

The physical and chemical properties of 1-Chloro-2,2-difluoropropane define its behavior in
experimental settings. It is a volatile, colorless liquid at room temperature.[3] A summary of its
key properties is presented below for quick reference.

Property Value Source(s)
CAS Number 420-99-5 [11[7]
Molecular Formula CsHsCIF2 [31[71[8]
Molecular Weight 114.52 g/mol [11[31[8]
Appearance Colorless Liquid [3]
Density 1.2023 g/cm3 @ 20°C [71[9]
Boiling Point 54-55 °C [71[10]
Melting Point -56.2 °C [7]
Flash Point -22 °C [71[10]
Vapor Pressure 68.2 mmHg @ 25°C [71[10]
Refractive Index 1.3495 - 1.3506 [7][10]
XLogP3 (Lipophilicity) 1.9 [1]

Molecular Structure and Spectroscopic Profile

Understanding the molecular structure is fundamental to predicting its reactivity and confirming
its identity.
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Caption: Molecular structure of 1-Chloro-2,2-difluoropropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the primary technique for the structural elucidation of 1-Chloro-2,2-
difluoropropane.[6] The distinct chemical environments of the hydrogen and fluorine nuclei
provide a clear spectral signature.

» 1H NMR: Experimental data shows two primary signals corresponding to the chloromethyl (-
CH2ClI) and methyl (-CHs) protons.

o -CHzCl protons (A): ~3.66 ppm[11]
o -CHs protons (B): ~1.76 ppm[11]

e 19F NMR: The two equivalent fluorine atoms produce a single signal.
o -CF2- fluorine (X): ~-94.90 ppm (relative to CFCl3)[11]

e Spin-Spin Coupling: The interaction between the proton and fluorine nuclei provides crucial
connectivity information.

o J(A,X) coupling constant: 11.41 Hz[11]
o J(B,X) coupling constant: 17.92 Hz[11]

Other analytical techniques such as Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and
Raman Spectroscopy are also used for characterization, with reference spectra available in
chemical databases.[11]

Chemical Reactivity and Synthetic Pathways

The chemical behavior of 1-Chloro-2,2-difluoropropane is dominated by the halogen
substituents. The electron-withdrawing fluorine atoms influence the stability of adjacent bonds,
while the chlorine atom serves as an effective leaving group.[3][6]

e Nucleophilic Substitution: The C-Cl bond is susceptible to attack by nucleophiles, allowing for
the substitution of the chlorine atom. This is a primary pathway for incorporating the 2,2-
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difluoropropyl moiety into larger molecules.[6]

» Elimination Reactions: In the presence of a strong, non-nucleophilic base, the compound can
undergo dehydrochlorination to yield unsaturated fluorinated products.[6]

o Radical Reactions: The C-H bonds can undergo free-radical substitution, though the high
electronegativity of the gem-difluoro group influences the regioselectivity of such reactions.

[6]

Conceptual Synthesis Workflow

The synthesis of 1-Chloro-2,2-difluoropropane typically involves the controlled halogenation
of a suitable propane precursor. This process requires careful management of reaction
conditions to achieve the desired isomer with high selectivity, often employing a free-radical
mechanism initiated by UV light.[6]

Starting Material Process Final Product
Fluorinated Propane Reagents _ Controlled Chlorination Purification _ | 1-Chloro-2,2-difluoropropane
Precursor | (e.g., Free Radical, UV Initiation) 3 (CAS 420-99-5)

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 1-Chloro-2,2-difluoropropane.

Safety Protocols and Environmental Stewardship

Due to its hazardous nature and environmental impact, strict adherence to safety protocols is
mandatory when handling 1-Chloro-2,2-difluoropropane.

Hazard Identification

o Flammability: Highly flammable liquid and vapor.[4][12]

o Health Hazards: May cause skin, eye, and respiratory tract irritation.[4]
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e Environmental Hazard: Classified as an HCFC, it harms the environment by contributing to
the depletion of the ozone layer.[4][5] Its Ozone Depletion Potential (ODP) is 0.019, and it
has a Global Atmospheric Lifetime of 3.17 years.[5]

Standard Operating Procedure for Handling

This protocol outlines the minimum requirements for the safe handling of 1-Chloro-2,2-

difluoropropane.

1. Engineering Controls
Work in a certified chemical fume hood.
Ensure access to emergency shower and eyewash station.

l

2. Personal Protective Equipment (PPE)
Wear chemical-resistant gloves (e.g., nitrile), safety goggles,
and a flame-retardant lab coat.

'

3. Ignition Source Control
Use only non-sparking tools.
Ground all equipment to prevent static discharge.
Keep away from open flames, sparks, and heat.

'

4. Chemical Handling
Dispense carefully, avoiding inhalation of vapors and skin/eye contact.
Keep container tightly closed when not in use.

'

5. Waste Disposal
Collect waste in a labeled, sealed, chemically-resistant container.
Dispose of as hazardous waste according to institutional and local regulations.

l

6. Emergency Response
In case of spill, evacuate, ventilate, and contain with inert absorbent.
Follow first-aid measures immediately upon exposure.
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Caption: Mandatory safety workflow for handling 1-Chloro-2,2-difluoropropane.

First-Aid Measures

e Inhalation: Immediately move the individual to fresh air. If breathing is difficult, administer
oxygen. Seek prompt medical attention.[13]

» Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with
soap and plenty of water.[13]

o Eye Contact: Flush eyes with pure water for at least 15 minutes, holding eyelids open.
Consult a physician.[13]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and contact a poison control
center or physician immediately.[13]

Storage and Environmental Precautions

Store in a cool, dry, and well-ventilated area, away from ignition sources and direct sunlight.[4]
[14] The container must be kept tightly sealed.[4] Crucially, any discharge into the environment,
including drains or waterways, must be strictly avoided.[13]

Conclusion

1-Chloro-2,2-difluoropropane (CAS 420-99-5) is a chemical of significant interest to the
synthetic and medicinal chemistry communities. Its unique structure offers a direct route to
incorporating the valuable gem-difluoro group into complex molecules. However, its utility is
balanced by its hazardous properties and environmental impact as an HCFC. A thorough
understanding of its physicochemical properties, combined with rigorous adherence to safety
and handling protocols, is essential for its responsible and effective use in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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